Mogroside V is a natural product found in Siraitia siamensis and Siraitia grosvenorii with data available.
Mogroside V
CAS No.: 88901-36-4
Cat. No.: VC21346396
Molecular Formula: C60H102O29
Molecular Weight: 1287.4 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 88901-36-4 |
---|---|
Molecular Formula | C60H102O29 |
Molecular Weight | 1287.4 g/mol |
IUPAC Name | (2R,3R,4S,5S,6R)-2-[[(2R,3S,4S,5R,6R)-6-[[(3S,8S,9R,10R,11R,13R,14S,17R)-17-[(2R,5R)-5-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-6-hydroxy-6-methylheptan-2-yl]-11-hydroxy-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
Standard InChI | InChI=1S/C60H102O29/c1-23(9-13-35(57(4,5)79)88-55-50(89-54-49(78)43(72)38(67)29(20-63)84-54)45(74)40(69)31(86-55)22-81-52-47(76)42(71)37(66)28(19-62)83-52)24-15-16-58(6)32-12-10-25-26(60(32,8)33(64)17-59(24,58)7)11-14-34(56(25,2)3)87-53-48(77)44(73)39(68)30(85-53)21-80-51-46(75)41(70)36(65)27(18-61)82-51/h10,23-24,26-55,61-79H,9,11-22H2,1-8H3/t23-,24-,26-,27-,28-,29-,30-,31-,32+,33-,34+,35-,36-,37-,38-,39-,40-,41+,42+,43+,44+,45+,46-,47-,48-,49-,50-,51-,52-,53+,54+,55+,58+,59-,60+/m1/s1 |
Standard InChI Key | GHBNZZJYBXQAHG-KUVSNLSMSA-N |
Isomeric SMILES | C[C@H](CC[C@H](C(C)(C)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)[C@H]4CC[C@@]5([C@@]4(C[C@H]([C@@]6([C@H]5CC=C7[C@H]6CC[C@@H](C7(C)C)O[C@H]8[C@@H]([C@H]([C@@H]([C@H](O8)CO[C@H]9[C@@H]([C@H]([C@@H]([C@H](O9)CO)O)O)O)O)O)O)C)O)C)C |
Canonical SMILES | CC(CCC(C(C)(C)O)OC1C(C(C(C(O1)COC2C(C(C(C(O2)CO)O)O)O)O)O)OC3C(C(C(C(O3)CO)O)O)O)C4CCC5(C4(CC(C6(C5CC=C7C6CCC(C7(C)C)OC8C(C(C(C(O8)COC9C(C(C(C(O9)CO)O)O)O)O)O)O)C)O)C)C |
Chemical Structure and Properties
Physical and Chemical Characteristics
Mogroside V (CAS No. 88901-36-4) is a complex compound with specific physical and chemical properties that contribute to its functionality as both a sweetener and bioactive molecule. Table 1 summarizes its key physical and chemical characteristics.
Property | Value |
---|---|
CAS Number | 88901-36-4 |
Molecular Formula | C60H102O29 |
Molecular Weight | 1287.43 |
Physical State | Solid |
Color | White to Off-White |
Melting Point | 197-201°C |
Density | 1.51 |
Solubility | Slightly soluble in Methanol (with sonication), Pyridine, and Water |
pKa | 12.82±0.70 (Predicted) |
LogP | -1.069 (estimated) |
Stability | Hygroscopic |
Table 1: Physical and Chemical Properties of Mogroside V
Structural Features
Mogroside V exists as a triterpenoidal saponin derived from the Siraitia grosvenorii fruit . Its structure consists of a cucurbitane-type triterpenoid backbone with multiple glucose units attached at specific positions. The structural complexity of this molecule contributes to its unique properties, including its high sweetness intensity and biological activities.
Biological Activities and Pharmacological Effects
Anti-inflammatory Properties
One of the most significant biological activities of Mogroside V is its anti-inflammatory effect, particularly in respiratory systems. Research demonstrates that Mogroside V can alleviate inflammatory responses in porcine alveolar macrophages induced by fine particulate matter (PM2.5) . The compound significantly inhibits PM2.5-induced nitric oxide (NO) production while rescuing arginase activity that is typically inhibited by PM2.5 .
Further investigations have revealed that Mogroside V suppresses the upregulation of pro-inflammatory cytokines, including IL-18, TNF-α, and COX-2, in PM2.5-treated cells . The anti-inflammatory mechanism appears to involve attenuating the phosphorylation of NF-κB p65 and reducing the expression of NLRP3, both critical components in inflammatory cascades .
Antioxidant Effects
Mogroside V demonstrates powerful antioxidant properties. Studies show it significantly reduces intracellular reactive oxygen species (ROS) levels induced by various stressors . In one notable study, Mogroside V protected porcine oocytes from in vitro aging by reducing oxidative stress . This protection maintained normal oocyte morphology and preserved early embryo development competence after prolonged culture .
The antioxidant mechanism of Mogroside V appears to involve maintaining SIRT1 expression, which is typically decreased in aged oocytes . When SIRT1 was inhibited by the specific inhibitor EX-527, Mogroside V could no longer reduce ROS levels or alleviate abnormal spindle organization and chromosome misalignment, suggesting that SIRT1 plays a crucial role in mediating its antioxidant effects .
Biosynthesis and Production
Natural Source and Extraction
Mogroside V is naturally found in the fruits of Siraitia grosvenorii, with the highest concentration occurring in ripe fruits. In fully ripe fruit (approximately 103 days after anthesis), Mogroside V becomes the major component, along with small traces of isomogroside V (IM5) .
Commercial production primarily involves water extraction of the fruits followed by various purification steps . The manufacturing process typically begins with basic water extraction, followed by treatment with pectinase, concentration, and the use of resin columns . For products with higher Mogroside V concentration, additional purification steps include dissolution of intermediate products in water and removal of impurities through adsorption and elution processes .
Biosynthetic Pathway
The biosynthetic pathway of Mogroside V has been identified through genomic and transcriptomic analyses . The pathway involves multiple enzymatic steps starting from a basic triterpenoid backbone and progressing through various intermediate glycosylation steps.
During fruit development, the major mogroside components change over time. Early in development, simpler mogrosides predominate, while Mogroside V concentration increases sharply during the final stages of ripening . This dynamic accumulation pattern reflects the sequential nature of the biosynthetic pathway, with earlier mogrosides serving as precursors for more complex ones.
Synthetic Biology Approaches
Due to limited natural resources and high extraction costs, researchers are exploring synthetic biology approaches for Mogroside V production . These approaches aim to construct microbial cell factories capable of producing Mogroside V through engineered biosynthetic pathways .
The development of such systems would enable low-cost, large-scale production of Mogroside V, addressing current supply limitations . This field remains in active development, with researchers working to optimize the expression of key enzymes involved in the biosynthetic pathway in microbial hosts.
Population Group | EDI for MV25 (mg/kg BW/day) | EDI for MV95 (mg/kg BW/day) |
---|---|---|
General Population (high consumers) | 1.05 | 1.53 |
Diabetic Adults | 1.40 | 2.03 |
Healthy Children | 1.55 | 2.23 |
Diabetic Children | 1.42 | 2.05 |
Table 2: Estimated Daily Intakes (EDIs) of Mogroside V for Different Populations and Product Concentrations
Applications
As a Natural Sweetener
The primary application of Mogroside V is as a natural non-sugar sweetener in food and beverage products . Its high sweetness intensity combined with zero calories makes it an attractive alternative to sugar and artificial sweeteners, particularly for consumers seeking healthier options or those who need to restrict sugar intake due to health conditions like diabetes .
Different concentrations of Mogroside V (ranging from 25% to 95%) are used in various food applications, with higher concentrations providing more intense sweetness . This flexibility allows product developers to select the appropriate grade based on specific application requirements and cost considerations.
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